Basic brown 16

Specification

• CAS No.: 26381-41-9
• Molecular Formula: C19H21ClN4O
• Molecular Weight: 356.8 g/mol
• IUPAC Name: [8-[(4-aminophenyl)diazenyl]-7-hydroxynaphthalen-2-yl]-trimethylazanium;chloride
• Standard InChI: InChI=1S/C19H20N4O.ClH/c1-23(2,3)16-10-4-13-5-11-18(24)19(17(13)12-16)22-21-15-8-6-14(20)7-9-15;/h4-12H,1-3H3,(H2-,20,21,22,24);1H
• Standard InChI Key: UXEAWNJALIUYRH-UHFFFAOYSA-N
• Isomeric SMILES: C[N+](C)(C)C1=CC\2=C(C=C1)C=CC(=O)/C2=N\NC3=CC=C(C=C3)N.[Cl-]
• SMILES: C[N+](C)(C)C1=CC2=C(C=C1)C=CC(=C2N=NC3=CC=C(C=C3)N)O.[Cl-]
• Canonical SMILES: C[N+](C)(C)C1=CC2=C(C=C1)C=CC(=C2N=NC3=CC=C(C=C3)N)O.[Cl-]

Introduction

Chemical Identity and Structure

Chemical Nomenclature and Identification

Basic Brown 16 is identified through several standardized classification systems used in the chemical and cosmetic industries. The compound possesses unique identifiers that allow for proper regulation and tracking across global markets.

Parameter	Specification
Chemical Name	8-[(4-Amino-1-Phenyl)azo]-7-hydroxy N,N,N-Trimethyl-2-Naphthalenaminium Chloride
CAS Registration Number	26381-41-9
EINECS Number	247-640-9
Molecular Formula	C₁₉H₂₁N₄OCl
Molecular Weight	356.5 g/mol
HS Code	32041392

The compound is also known by several synonyms in the chemical industry, including Jarocol Mahogany and 8-(4'-Aminophenylazo)-7-hydroxy-2-naphthyltrimethylammoniumchloride. These alternative names are sometimes used in trade and technical literature when referring to this specific hair dye.

Molecular Structure and Properties

Basic Brown 16 belongs to the chemical class of bis-azo dyes, characterized by its azo linkage (-N=N-) connecting aromatic rings. The molecular structure features a naphthalene ring system with a quaternary ammonium group, providing its cationic nature, and a hydroxyl group that contributes to its colorant properties.

The structural formula shows a naphthalene core with a hydroxy group at position 7, a trimethylammonium chloride at position 2, and an azo linkage connecting to an aminophenyl group at position 8. This arrangement of functional groups contributes to the compound's color-producing properties and its affinity for binding with hair proteins.

Physical and Chemical Properties

Physical Appearance and Characteristics

Basic Brown 16 exists as a solid at room temperature with distinct physical characteristics that contribute to its handling properties during formulation and application.

Property	Description
Appearance	Greenish-black powder, odorless or reddish-brown powder or granules
Melting Point	160-170°C (decomposition)
Boiling Point	Not specified in available literature
Water Content	<6% (w/w)

The compound's appearance may vary slightly between batches and manufacturers, with descriptions ranging from greenish-black to reddish-brown powder or granules. This variation may be due to differences in manufacturing processes or the presence of additives used to standardize product performance.

Solubility and Chemical Behavior

Basic Brown 16 demonstrates solubility characteristics that make it suitable for incorporation into aqueous hair dye formulations:

The compound is readily soluble in water and ethanol, which facilitates its use in various hair dye preparations. This solubility profile is advantageous for creating stable dye solutions that can effectively penetrate hair fibers during the coloring process.

The stability of Basic Brown 16 in solution is an important consideration for product shelf-life and efficacy. While detailed stability data is limited in the available literature, the European Commission's Scientific Committee on Consumer Safety has noted that further characterization of impurities and stability data in test solutions is required for comprehensive evaluation.

Composition and Formulation

Component	Percentage
Dye (as chloride)	73.1%
Sugar	15.1%
Volatile matter/water of crystallization	6.1%
Inorganic salts (chloride, sulphate, etc.)	To 100%

Before market distribution, manufacturers often adjust the dye's color strength by adding sodium chloride and/or saccharose to achieve standardized performance specifications. This formulation approach ensures consistent coloring results across different production batches.

Purity Parameter	Specification
Purity by NMR assay	>85% (w/w)
Purity by HPLC assay	>97% (area)
Chloride content	<14% (w/w)
Sulphated ash	<7% (w/w)
7-Hydroxy-N,N,N-trimethyl-naphthalen-2-aminium chloride	<0.5% (w/w)
Methylchloride	<2.5% (w/w)
Methylbromide	<1.2% (w/w)

Heavy metal impurities are also monitored, with specifications typically including: Lead (<20 ppm), Antimony (<10 ppm), Nickel (<10 ppm), Arsenic (<5 ppm), Cadmium (<5 ppm), and Mercury (<1 ppm). These limits are established to ensure the safety of the final product for consumer use.

The presence of potential impurities like methylchloride and methylbromide is particularly noteworthy, as these compounds are classified as carcinogen category 2 and mutagen category 2, respectively, by the European Union. Their content is therefore strictly controlled.

Applications

Application Methods and Concentrations

Standard application practices for Basic Brown 16-containing formulations follow established industry norms:

Application Parameter	Specification
Concentration in formulations	Up to 2.0%
Typical application volume	35 ml of undiluted formulation
Application duration	30 minutes before washing
Application frequency	May be repeated weekly

The relatively low concentration requirement (up to 2.0%) indicates the dye's efficiency in providing adequate color intensity at minimal dosage levels. This concentration limit also helps ensure the safety profile of products containing this ingredient.